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Compound of Interest

Compound Name: Galvinoxyl, free radical

Cat. No.: B107594

A stable phenoxy radical discovered by Galvin M.
Coppinger, Galvinoxyl has become an invaluable
tool in the study of free radical chemistry. This iIn-
depth technical guide provides researchers,
scientists, and drug development professionals with
a thorough understanding of its discovery, history,
properties, and applications.

Introduction

Discovered in 1957 by Galvin M. Coppinger, the galvinoxyl free radical is a highly stable
phenoxy radical that is notably inert to oxygen.[1] Its remarkable stability is attributed to the
steric hindrance provided by the bulky tert-butyl groups and the extensive delocalization of the
unpaired electron across its conjugated system. These characteristics allow for its isolation in a
pure crystalline form and have led to its widespread use as an electron paramagnetic
resonance (EPR) standard and a scavenger of short-lived free radicals in chemical and
biological systems.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b107594?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Galvinoxyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The unique properties of the galvinoxyl radical have been extensively studied. Below is a
summary of its key physicochemical characteristics.

Table 1: General and Spectroscopic Properties of

Galvinoxyl

Property Value Reference
Molecular Formula C29H4102 [1]

Molar Mass 421.64 g/mol [1]
Appearance Dark-blue crystalline solid

Melting Point 158-159 °C

UV-Vis Absorption Maxima 430 nm, 770 nm, 860 nm (in

(Amax) various solvents)

Molar Absorptivity (€) at 430
~2x10° L mol~tcm™1
nm

g-factor (from ESR) ~2.0036

Table 2: Electrochemical and Thermodynamic Properties

of Galvinoxyl

Property Value Conditions Reference

Reduction Potential

+0.07 V vs. SCE in Acetonitrile
(Ered)
Oxidation Potential ) o
+2.2V vs. SCE in Acetonitrile
(Eox)
Enthalpy of Phase
N 1504.6 J/mol At 81.5 K
Transition (AHtrs)
Entropy of Phase
18.67 J/(K-mol) At 81.5 K

Transition (AStrs)
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Experimental Protocols
Synthesis of Galvinoxyl Radical

The synthesis of the galvinoxyl radical is typically achieved through the oxidation of its parent

phenol, 4-((3,5-di-tert-butyl-4-hydroxyphenyl)methylene)-2,6-di-tert-butylcyclohexa-2,5-dien-1-

one (hydrogalvinoxyl).[1]

Materials:

4-methyl-2,6-di-tert-butylphenol (also known as butylated hydroxytoluene or BHT)

Formaldehyde

Potassium hydroxide

Ethanol

Lead dioxide (PbO2) or Potassium hexacyanoferrate(lll) (Ks[Fe(CN)s])

Diethyl ether

Sodium sulfate (anhydrous)

Procedure:

Synthesis of the Parent Phenol (Hydrogalvinoxyl): A solution of 4-methyl-2,6-di-tert-
butylphenol in ethanol is reacted with formaldehyde in the presence of a catalytic amount of
potassium hydroxide. The reaction mixture is refluxed for several hours. After cooling, the
product is precipitated by the addition of water, filtered, washed, and dried. The crude
product can be purified by recrystallization from a suitable solvent like ethanol.

Oxidation to Galvinoxyl Radical: The synthesized parent phenol is dissolved in a non-polar
solvent such as diethyl ether. An oxidizing agent, typically lead dioxide or an aqueous
solution of potassium hexacyanoferrate(lll), is added to the solution. The mixture is stirred
vigorously at room temperature. The progress of the oxidation can be monitored by the
appearance of a deep blue color. Upon completion, the solid byproducts (e.g., lead(ll) oxide
or potassium ferrocyanide) are removed by filtration. The ethereal solution is then washed
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with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced
pressure to yield the dark-blue crystalline galvinoxyl radical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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